Cas no 116090-30-3 (Benzene, 1-[(4-ethylphenyl)ethynyl]-4-[2-(trans-4-propylcyclohexyl)ethyl]-)

• Product Name: Benzene, 1-[(4-ethylphenyl)ethynyl]-4-[2-(trans-4-propylcyclohexyl)ethyl]-
• CAS No: 116090-30-3
• MF: C₂₇H₃₄
• MW: 358.558867931366
• CID: 1205518
• PubChem ID: 14365862
• Update Time: 2025-04-20

Benzene, 1-[(4-ethylphenyl)ethynyl]-4-[2-(trans-4-propylcyclohexyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-ethylphenyl)ethynyl]-4-[2-(trans-4-propylcyclohexyl)ethyl]-
• 1-ethyl-4-[2-[4-[2-(4-propylcyclohexyl)ethyl]phenyl]ethynyl]benzene
• MKVLQYLIUKSYEB-UHFFFAOYSA-N
• 116090-30-3
• 1-Ethyl-4-({4-[2-(4-propylcyclohexyl)ethyl]phenyl}ethynyl)benzene
• DTXSID10559433

• Inchi： 1S/C27H34/c1-3-5-23-10-12-25(13-11-23)16-17-27-20-18-26(19-21-27)15-14-24-8-6-22(4-2)7-9-24/h6-9,18-21,23,25H,3-5,10-13,16-17H2,1-2H3
• InChI Key： MKVLQYLIUKSYEB-UHFFFAOYSA-N
• SMILES： C1(CCC2C=CC(C#CC3C=CC(=CC=3)CC)=CC=2)CCC(CCC)CC1

Computed Properties

• Exact Mass: 358.266051085g/mol
• Monoisotopic Mass: 358.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 0Ų